Cas no 1806763-32-5 (4-(Aminomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-sulfonamide)

• Product Name: 4-(Aminomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-sulfonamide
• CAS No: 1806763-32-5
• MF: C₈H₈F₅N₃O₃S
• MW: 321.224437713623
• CID: 4844666
• Update Time: 2025-10-21

4-(Aminomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-sulfonamide

• Inchi： 1S/C8H8F5N3O3S/c9-6(10)4-2-16-7(19-8(11,12)13)5(3(4)1-14)20(15,17)18/h2,6H,1,14H2,(H2,15,17,18)
• InChI Key： LFWZMAIIQKYFGK-UHFFFAOYSA-N
• SMILES： S(C1C(=NC=C(C(F)F)C=1CN)OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 424
• XLogP3: 0.4
• Topological Polar Surface Area: 117

Additional information on 4-(Aminomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-sulfonamide

Recent Advances in the Study of 4-(Aminomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-sulfonamide (CAS: 1806763-32-5)

The compound 4-(Aminomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-sulfonamide (CAS: 1806763-32-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic challenges associated with the preparation of 4-(Aminomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-sulfonamide. The presence of multiple fluorine atoms and a sulfonamide group necessitates specialized synthetic routes. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel multi-step synthesis approach that improved yield and purity, making the compound more accessible for further biological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits potent inhibitory effects against several key enzymes involved in inflammatory pathways. Specifically, it has shown nanomolar-level inhibition of cyclooxygenase-2 (COX-2), suggesting potential applications in the treatment of inflammatory diseases. Molecular docking studies have further elucidated its binding mode, revealing interactions with key amino acid residues in the COX-2 active site.

Beyond its anti-inflammatory potential, recent research has explored the compound's activity against bacterial pathogens. A 2024 study published in Antimicrobial Agents and Chemotherapy reported that 4-(Aminomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-sulfonamide exhibits broad-spectrum antibacterial activity, particularly against drug-resistant strains of Staphylococcus aureus and Pseudomonas aeruginosa. The mechanism appears to involve disruption of bacterial cell wall synthesis, though further studies are needed to confirm this hypothesis.

Pharmacokinetic studies conducted in animal models have provided encouraging results regarding the compound's drug-like properties. It demonstrates good oral bioavailability and favorable tissue distribution, with particularly high concentrations observed in inflammatory tissues. These properties, combined with its promising safety profile in preliminary toxicity studies, position it as a strong candidate for further preclinical development.

Looking forward, researchers are particularly interested in exploring structure-activity relationships (SAR) around this scaffold to optimize its therapeutic potential. Several analogs have already been synthesized and are undergoing biological evaluation. The unique combination of fluorine atoms and the pyridine-sulfonamide core in this molecule presents numerous opportunities for medicinal chemistry optimization.

In conclusion, 4-(Aminomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-sulfonamide represents an exciting area of research in medicinal chemistry. Its diverse biological activities, coupled with promising pharmacokinetic properties, make it a compound worthy of continued investigation. Future studies will likely focus on identifying its most promising therapeutic applications and further optimizing its pharmacological profile through structural modifications.